Cas no 1994830-33-9 (3-(3-methylbut-3-en-1-yl)oxane-3-carbaldehyde)

• Product Name: 3-(3-methylbut-3-en-1-yl)oxane-3-carbaldehyde
• CAS No: 1994830-33-9
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5944408
• PubChem ID: 165776695
• Update Time: 2025-05-25

3-(3-methylbut-3-en-1-yl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbut-3-en-1-yl)oxane-3-carbaldehyde
• EN300-1623204
• 1994830-33-9

• Inchi： 1S/C11H18O2/c1-10(2)4-6-11(8-12)5-3-7-13-9-11/h8H,1,3-7,9H2,2H3
• InChI Key： LMNRERXACMGVSB-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(C1)CCC(=C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(3-methylbut-3-en-1-yl)oxane-3-carbaldehyde

Exploring the Chemical and Biological Properties of 3-(3-methylbut-en-yl)oxane-carbaldehyde (CAS No. 19948-2020)

CAS No. 19948-2020, commonly referred to as "methylbut-en-yloxane-carbaldehyde", is an organic compound with a unique molecular architecture that has garnered attention in recent years due to its potential applications in pharmaceutical and biochemical research. Structurally, this compound features a branched alkenyl group (methylbut-en-yl) attached to an oxane ring system, which is further substituted with a carbaldehyde functional group at the third carbon position. This configuration not only imparts distinctive reactivity but also offers opportunities for selective chemical modifications, making it a valuable intermediate in synthetic chemistry.

The synthesis of methylbut-en-yl